Cas no 1427460-94-3 (Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate)

• Product Name: Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate
• CAS No: 1427460-94-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD16619586
• CID: 4699785
• Update Time: 2023-08-14

Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate
• Methyl 2-(2-ethylbenzo[d]oxazol-5-yl)acetate
• Methyl 2-ethylbenzo[d]oxazole-5-acetate
• OR110356
• methyl 2-(2-ethyl-1,3-benzoxazol-5-yl)acetate
• Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate

• MDL： MFCD16619586
• Inchi： 1S/C12H13NO3/c1-3-11-13-9-6-8(7-12(14)15-2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
• InChI Key： HDLOLVTUOBBAFA-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C=CC1=2)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 52.3